3-Demethyl Colchicine
3-Demethyl Colchicine
3-Demethyl Colchicine is a metabolite of Colchicine.
Brand Name:
Vulcanchem
CAS No.:
7336-33-6
VCID:
VC0193307
InChI:
InChI=1S/C21H23NO6/c1-11(23)22-15-7-5-12-9-17(25)20(27-3)21(28-4)19(12)13-6-8-18(26-2)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1
SMILES:
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)O
Molecular Formula:
C21H23NO6
Molecular Weight:
385.4 g/mol
3-Demethyl Colchicine
CAS No.: 7336-33-6
Impurities
VCID: VC0193307
Molecular Formula: C21H23NO6
Molecular Weight: 385.4 g/mol
Purity: > 95%
CAS No. | 7336-33-6 |
---|---|
Product Name | 3-Demethyl Colchicine |
Molecular Formula | C21H23NO6 |
Molecular Weight | 385.4 g/mol |
IUPAC Name | N-[(7S)-3-hydroxy-1,2,10-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide |
Standard InChI | InChI=1S/C21H23NO6/c1-11(23)22-15-7-5-12-9-17(25)20(27-3)21(28-4)19(12)13-6-8-18(26-2)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1 |
Standard InChIKey | JRRUSQGIRBEMRN-HNNXBMFYSA-N |
Isomeric SMILES | CC(=O)N[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)O |
SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)O |
Canonical SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)O |
Appearance | Yellow Solid |
Melting Point | 163-166°C (dec.) |
Description | 3-Demethyl Colchicine is a metabolite of Colchicine. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | N-[(7S)-5,6,7,9-Tetrahydro-3-hydroxy-1,2,10-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-acetamide; O3-Demethylcolchicine; 3-Demethyl-(-)-colchicine; 3-Demethylcolchicine; 3-Desmethylcolchicine; O3-Demethylcolchicine |
PubChem Compound | 299664 |
Last Modified | Nov 11 2021 |
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